![molecular formula C17H14N2O B6285679 3-[(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)methyl]benzonitrile CAS No. 1016882-19-1](/img/no-structure.png)
3-[(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)methyl]benzonitrile
Overview
Description
Scientific Research Applications
3-[(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)methyl]benzonitrile has been studied for its potential applications in the field of medicinal chemistry. It has been used in a variety of research studies, including those related to drug synthesis, drug delivery, and drug discovery. This compound has also been used in the synthesis of a wide range of compounds, including antibiotics, anti-tumor agents, and anti-inflammatory agents. Additionally, it has been used in the synthesis of compounds with potential therapeutic applications, such as inhibitors of the enzyme protease and inhibitors of the enzyme kinase.
Mechanism of Action
Target of Action
The compound 3-[(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)methyl]benzonitrile is related to the class of 4-hydroxy-2-quinolones . This class of compounds has been found to have interesting pharmaceutical and biological activities, making them valuable in drug research and development . The primary target of this compound is phosphodiesterase III A (PDE3A), a key enzyme involved in cellular signal transduction .
Mode of Action
This compound acts as a potent inhibitor of PDE3A, with an IC50 value of 0.2uM . It also inhibits adenosine uptake . By inhibiting PDE3A, it interferes with the breakdown of cyclic adenosine monophosphate (cAMP), a molecule that plays a crucial role in many biological processes, including the regulation of glycogen, sugar, and lipid metabolism.
Pharmacokinetics
They are metabolized by the liver and excreted in the urine . The compound’s bioavailability would be influenced by these factors, as well as by its solubility and stability. It has been noted to have slight solubility in DMSO and methanol .
Result of Action
The result of the compound’s action, due to its inhibition of PDE3A and adenosine uptake, includes antimitogenic, antithrombotic, vasodilatory, and cardiotonic properties . This means it can inhibit cell growth, prevent blood clots, dilate blood vessels, and have a tonic effect on the heart.
Advantages and Limitations for Lab Experiments
3-[(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)methyl]benzonitrile has several advantages and limitations when used in laboratory experiments. One of the main advantages of using this compound is that it is relatively easy to synthesize and is readily available in the laboratory. Additionally, it is relatively inexpensive and can be used in a variety of experiments. However, there are some limitations to using this compound in laboratory experiments. For example, it has a low solubility in water and is not stable in light. Additionally, it is not as potent as some other compounds and may not produce the desired effects in some experiments.
Future Directions
There are a number of potential future directions for 3-[(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)methyl]benzonitrile research. One potential direction is to further explore its potential as a prodrug and its ability to interact with various enzymes and receptors. Additionally, further research could be conducted to determine the exact mechanism of action of the compound and to identify new therapeutic applications. Additionally, further research could be conducted to explore the potential of using this compound in drug delivery, drug discovery, and drug synthesis. Finally, further research could be conducted to explore the potential of using this compound in combination with other compounds to create more effective and targeted treatments.
Synthesis Methods
3-[(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)methyl]benzonitrile can be synthesized using a variety of methods, including the Williamson ether synthesis, alkylation of quinoline, and the imine condensation reaction. The most commonly used method is the Williamson ether synthesis, which involves the reaction of a quinoline or isoquinoline derivative with a substituted benzyl halide. This reaction produces a substituted benzonitrile, which can then be reduced to form this compound. Other methods, such as alkylation and imine condensation, can also be used to synthesize this compound, but these methods are less commonly used.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)methyl]benzonitrile involves the reaction of 2-oxo-1,2,3,4-tetrahydroquinoline with benzyl cyanide in the presence of a suitable catalyst.", "Starting Materials": [ "2-oxo-1,2,3,4-tetrahydroquinoline", "Benzyl cyanide", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 2-oxo-1,2,3,4-tetrahydroquinoline and benzyl cyanide in a suitable solvent such as ethanol or methanol.", "Step 2: Add a suitable catalyst such as palladium on carbon or Raney nickel to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Allow the reaction mixture to cool and filter off any solid impurities.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by recrystallization or column chromatography to obtain the final product, 3-[(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)methyl]benzonitrile." ] } | |
CAS RN |
1016882-19-1 |
Molecular Formula |
C17H14N2O |
Molecular Weight |
262.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
